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Compound of Interest

Compound Name:
2-Bromo-2-methylpropan-1-amine

hbr

Cat. No.: B2643529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

characteristics of 2-Bromo-2-methylpropan-1-amine hydrobromide (CAS No: 36565-68-1). This

document is intended to be a valuable resource for researchers, scientists, and professionals

involved in drug development and other scientific endeavors requiring detailed information

about this compound.

Core Physical Characteristics
2-Bromo-2-methylpropan-1-amine hydrobromide is a solid, appearing as a white to yellow

substance.[1] While specific experimental data on its melting point, boiling point, and solubility

are not readily available in published literature, its molecular formula and weight have been

established.

Physical Characteristic Value Reference

CAS Number 36565-68-1 [2]

Molecular Formula C4H11Br2N [2]

Molecular Weight 232.95 g/mol [2]

Physical Form White to Yellow Solid [1]
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Note: Quantitative data for melting point, boiling point, and solubility are not currently available

in the public domain.

Structural Information
The molecular structure of 2-Bromo-2-methylpropan-1-amine hydrobromide is characterized by

a propane backbone with a bromine atom and a methyl group attached to the second carbon,

and an amine group on the first carbon, which is salified with hydrobromic acid.

Experimental Protocols
Currently, detailed experimental protocols for the synthesis and characterization of 2-Bromo-2-

methylpropan-1-amine hydrobromide are not extensively documented in publicly accessible

scientific literature. General synthetic routes for similar bromo-amino compounds often involve

the bromination of a suitable amino alcohol precursor followed by salt formation.

For instance, a general approach could involve the reaction of 2-amino-2-methylpropan-1-ol

with a brominating agent, followed by treatment with hydrobromic acid to yield the desired

hydrobromide salt. The purification would likely involve recrystallization from an appropriate

solvent system.

Characterization would typically involve standard analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy to confirm the molecular structure, Infrared (IR)

spectroscopy to identify functional groups, and Mass Spectrometry (MS) to determine the

molecular weight. The purity would be assessed by methods like High-Performance Liquid

Chromatography (HPLC) or elemental analysis.

Logical Relationships in Synthesis and
Characterization
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a chemical compound like 2-Bromo-2-methylpropan-1-amine hydrobromide.
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Generalized Synthesis and Characterization Workflow
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Caption: Generalized workflow for synthesis and characterization.
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Safety Information
While a specific Safety Data Sheet (SDS) for 2-Bromo-2-methylpropan-1-amine hydrobromide

is not readily available, general precautions for handling bromo-organic compounds should be

followed. These include working in a well-ventilated fume hood, wearing appropriate personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat, and avoiding

inhalation, ingestion, and skin contact. For detailed safety information, it is advisable to consult

the SDS for structurally similar compounds and to perform a thorough risk assessment before

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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